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Compound of Interest

Compound Name: Rauvotetraphylline C

Cat. No.: B15592083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal guidance for

Rauvotetraphylline C. In the absence of a specific Safety Data Sheet (SDS) for this

compound, these recommendations are based on the known hazards of structurally related

yohimbine and Rauwolfia alkaloids. Rauvotetraphylline C should be handled as a potent and

hazardous substance.

Hazard Identification and Health Effects
While specific toxicological data for Rauvotetraphylline C is not available, it should be treated

with a high degree of caution. The parent compound, yohimbine, is known to be toxic if

swallowed, in contact with skin, or if inhaled.[1][2] Potential health effects are presumed to be

similar to other Rauwolfia alkaloids and may include cardiovascular and neurological effects.[3]

[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to establish a barrier between the researcher and

the hazardous substance, preventing exposure through inhalation, skin contact, and accidental

ingestion.[1][5]
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PPE Category Specification Rationale

Hand Protection

Double gloving with chemically

resistant nitrile gloves. The

inner glove cuff should be

under the gown cuff, and the

outer glove cuff over.[1]

Prevents skin contact. Double

gloving provides an additional

layer of protection.

Body Protection

Disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[1]

Protects skin from splashes

and aerosol exposure.

Eye and Face Protection
Safety goggles or a face

shield.[1][2]

Protects eyes from splashes

and airborne particles.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended, particularly

when handling the powder

form or if there is a risk of

aerosol generation.[1][6]

Prevents inhalation of the

compound.

Handling and Storage
Engineering Controls:

All work with Rauvotetraphylline C, especially handling of the solid form, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

Facilities should be equipped with an eyewash station and a safety shower.[2]

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the chemical fume hood by lining it with absorbent, disposable bench paper.

Weighing and Aliquoting: Handle the solid compound with care to avoid generating dust. Use

appropriate tools and techniques for weighing and transferring.
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Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

prevent splashing.

Post-Handling: After handling, wipe down the work area with an appropriate deactivating

solution (if known) or a suitable solvent (e.g., 70% ethanol) and dispose of all contaminated

materials as hazardous waste. Remove PPE in the correct order to avoid cross-

contamination.

Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[2] Do not eat,

drink, or smoke in the laboratory.[6]

Storage:

Store Rauvotetraphylline C in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed and clearly labeled.[2]
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Figure 1: Experimental Workflow for Handling Rauvotetraphylline C
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Caption: Figure 1: Experimental Workflow for Handling Rauvotetraphylline C
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Disposal Plan
All waste generated from handling Rauvotetraphylline C must be considered hazardous.

Solid Waste: Place all contaminated solid waste, including pipette tips, gloves, gowns, and

bench paper, into a designated, sealed, and clearly labeled hazardous waste container.[1]

Liquid Waste: Collect all solutions containing Rauvotetraphylline C in a labeled, sealed, and

appropriate hazardous waste container. Do not dispose of this waste down the drain.

Empty Containers: "Empty" containers that held Rauvotetraphylline C should be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous

liquid waste.

Consult with your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[2]

Spills: In case of a spill, evacuate the area and prevent others from entering. Wearing

appropriate PPE, cover the spill with an absorbent material. Collect the absorbed material

and place it in a sealed container for hazardous waste disposal. Clean the spill area

thoroughly. Report the spill to your EHS department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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